Cas no 114790-08-8 (Acephenanthrylene,5-nitro-)

• Product Name: Acephenanthrylene,5-nitro-
• CAS No: 114790-08-8
• MF: C₁₆H₉NO₂
• MW: 247.248163938522
• CID: 194954
• PubChem ID: 189239
• Update Time: 2025-04-19

Acephenanthrylene,5-nitro- Chemical and Physical Properties

Names and Identifiers

• Acephenanthrylene,5-nitro-
• 5-nitroacephenanthrylene
• Acephenanthrylene, 5-nitro-
• DTXSID40150851
• 114790-08-8

• Inchi： 1S/C16H9NO2/c18-17(19)15-9-11-5-3-7-13-12-6-2-1-4-10(12)8-14(15)16(11)13/h1-9H
• InChI Key： PNKLPKKJTZTUHW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2=CC=CC3=C4C=CC=CC4=CC1=C32)=O

Computed Properties

• Exact Mass: 247.06337
• Monoisotopic Mass: 247.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 471.7°Cat760mmHg
• Flash Point: 240.8°C
• Refractive Index: 1.789
• PSA: 43.14